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molecular formula C16H26N2O B8579403 3-{3-[(3-Methylpiperidin-1-yl)methyl]phenoxy}propan-1-amine CAS No. 90287-76-6

3-{3-[(3-Methylpiperidin-1-yl)methyl]phenoxy}propan-1-amine

Cat. No. B8579403
M. Wt: 262.39 g/mol
InChI Key: TVWVYAZWNFFFNV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04727081

Procedure details

5.13 g (0.025 mol) of 3-[(3-Methylpiperidin-1-yl) methyl]phenol are introduced into a suspension of 1.0 g (0.025 mol) of sodium hydride (60%) in absolute DMF and stirred overnight at room temperature. After the addition of 2.23 g (0.025 mol) of 3-chloropropionic acid nitrile, the reaction mixture is stirred for 7 hours at 60° C. and then poured into ice water and extracted with ether, and the organic phase is washed with 5% NaOH. After dehydration over Na2SO4, the ethereal phase is introduced dropwise into a suspension of 1.14 g (0.03 mol) of LiAlH4 in absolute ether and then hydrolysed with 2.2 ml of H2O. After filtration and removal of solvent by evaporation under vacuum, 2.96 g of a pale yellow oil are left behind.
Quantity
5.13 g
Type
reactant
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
[Compound]
Name
3-chloropropionic acid nitrile
Quantity
2.23 g
Type
reactant
Reaction Step Two
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
1.14 g
Type
reactant
Reaction Step Four
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
Quantity
2.2 mL
Type
solvent
Reaction Step Five

Identifiers

REACTION_CXSMILES
[CH3:1][CH:2]1[CH2:7][CH2:6][CH2:5][N:4]([CH2:8][C:9]2[CH:10]=[C:11]([OH:15])[CH:12]=[CH:13][CH:14]=2)[CH2:3]1.[H-].[Na+].[O-]S([O-])(=O)=O.[Na+].[Na+].[H-].[H-].[H-].[H-].[Li+].[Al+3]>CN(C=O)C.CCOCC.O>[CH3:1][CH:2]1[CH2:7][CH2:6][CH2:5][N:4]([CH2:8][C:9]2[CH:10]=[C:11]([CH:12]=[CH:13][CH:14]=2)[O:15][CH2:1][CH2:2][CH2:3][NH2:4])[CH2:3]1 |f:1.2,3.4.5,6.7.8.9.10.11|

Inputs

Step One
Name
Quantity
5.13 g
Type
reactant
Smiles
CC1CN(CCC1)CC=1C=C(C=CC1)O
Name
Quantity
1 g
Type
reactant
Smiles
[H-].[Na+]
Name
Quantity
0 (± 1) mol
Type
solvent
Smiles
CN(C)C=O
Step Two
Name
3-chloropropionic acid nitrile
Quantity
2.23 g
Type
reactant
Smiles
Step Three
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Four
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
[O-]S(=O)(=O)[O-].[Na+].[Na+]
Name
Quantity
1.14 g
Type
reactant
Smiles
[H-].[H-].[H-].[H-].[Li+].[Al+3]
Name
Quantity
0 (± 1) mol
Type
solvent
Smiles
CCOCC
Step Five
Name
Quantity
2.2 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
stirred overnight at room temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
the reaction mixture is stirred for 7 hours at 60° C.
Duration
7 h
EXTRACTION
Type
EXTRACTION
Details
extracted with ether
WASH
Type
WASH
Details
the organic phase is washed with 5% NaOH
FILTRATION
Type
FILTRATION
Details
After filtration and removal of solvent
CUSTOM
Type
CUSTOM
Details
by evaporation under vacuum, 2.96 g of a pale yellow oil
WAIT
Type
WAIT
Details
are left behind

Outcomes

Product
Details
Reaction Time
8 (± 8) h
Name
Type
Smiles
CC1CN(CCC1)CC=1C=C(OCCCN)C=CC1

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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